3-ethyl-2-[(2-fluorobenzyl)thio]-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-ethyl-2-[(2-fluorophenyl)methylsulfanyl]-5,6-dimethylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C17H17FN2OS2/c1-4-20-16(21)14-10(2)11(3)23-15(14)19-17(20)22-9-12-7-5-6-8-13(12)18/h5-8H,4,9H2,1-3H3
• InChI Key: AAVGUZZUJOHLGC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C1SCC3=CC=CC=C3F)SC(=C2C)C
• Molecular Formula: C17H17FN2OS2
• Molecular Weight: 348.5 g/mol
• CAS RN: 573706-13-5

Description

3-ethyl-2-[(2-fluorobenzyl)thio]-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas of study.

Mechanism of Action

The mechanism of action of 3-ethyl-2-[(2-fluorobenzyl)thio]-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one involves the inhibition of specific enzymes and pathways. It has been shown to inhibit the activity of COX-2, which is involved in the production of inflammatory mediators. It also inhibits the activity of MMP-9, which is involved in cancer progression and metastasis. Additionally, it has been shown to inhibit the replication of certain viruses, such as HIV-1 and HCV, by targeting specific viral proteins.
Biochemical and Physiological Effects:
Studies have shown that 3-ethyl-2-[(2-fluorobenzyl)thio]-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one can have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and colitis. It has also been shown to inhibit the growth and metastasis of cancer cells in vitro and in vivo. Additionally, it has been shown to inhibit the replication of certain viruses, such as HIV-1 and HCV, in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using 3-ethyl-2-[(2-fluorobenzyl)thio]-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one in lab experiments is its potential to inhibit specific enzymes and pathways involved in inflammation, cancer progression, and viral replication. However, one limitation is that further studies are needed to determine its efficacy and safety in humans.

Future Directions

There are several future directions for research involving 3-ethyl-2-[(2-fluorobenzyl)thio]-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one. One direction is to further investigate its anti-inflammatory properties and potential use in treating inflammatory diseases, such as arthritis and colitis. Another direction is to study its anti-cancer properties and potential use in cancer therapy. Additionally, further research is needed to determine its efficacy and safety in humans for potential clinical applications.

Synthesis Methods

The synthesis of 3-ethyl-2-[(2-fluorobenzyl)thio]-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one involves the reaction of 2-fluorobenzyl chloride with 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene to form 2-(2-fluorobenzylthio)-4,5,6,7-tetrahydrobenzo[b]thiophene. This intermediate is then reacted with 3-ethyl-5,6-dimethyl-2-(prop-2-yn-1-yl)thieno[2,3-d]pyrimidin-4(3H)-one to form the final product.

Scientific Research Applications

3-ethyl-2-[(2-fluorobenzyl)thio]-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one has potential applications in various areas of scientific research. It has been studied for its anti-inflammatory, anti-cancer, and anti-viral properties. Studies have shown that this compound can inhibit the activity of certain enzymes, such as COX-2 and MMP-9, which are involved in inflammation and cancer progression. It has also been shown to inhibit the replication of certain viruses, such as HIV-1 and HCV.